Cas no 199851-52-0 (Isocudraniaxanthone B)

Isocudraniaxanthone B is a naturally occurring xanthone derivative isolated from the genus Cudrania, known for its complex polycyclic structure and bioactive potential. This compound exhibits notable antioxidant and anti-inflammatory properties, making it a subject of interest in pharmacological research. Its unique molecular framework, featuring a xanthone core with hydroxyl and prenyl substituents, contributes to its selective interactions with biological targets. Isocudraniaxanthone B has demonstrated promising activity in preliminary studies, particularly in modulating oxidative stress and inflammatory pathways. Its structural specificity and stability under physiological conditions further enhance its suitability for further investigation in therapeutic applications.
Isocudraniaxanthone B structure
Isocudraniaxanthone B structure
Product Name:Isocudraniaxanthone B
CAS No:199851-52-0
MF:C19H18O6
MW:342.342626094818
CID:2717743
PubChem ID:10831150
Update Time:2025-05-27

Isocudraniaxanthone B Chemical and Physical Properties

Names and Identifiers

    • Isocudraniaxanthone B
    • 4-(1,1-Dimethyl-2-propenyl)-1,5,6-trihydroxy-3-methoxy-9H-xanthen-9-one
    • [ "" ]
    • BDBM50175014
    • HY-N8345
    • AKOS040761878
    • CHEMBL199304
    • 1,5,6-trihydroxy-3-methoxy-4-(2-methylbut-3-en-2-yl)xanthen-9-one
    • CS-0143396
    • 1,5,6-trihydroxy-3-methoxy-4-(2-methylbut-3-en-2-yl)-9H-xanthen-9-one
    • 199851-52-0
    • DA-54408
    • Inchi： 1S/C19H18O6/c1-5-19(2,3)14-12(24-4)8-11(21)13-15(22)9-6-7-10(20)16(23)17(9)25-18(13)14/h5-8,20-21,23H,1H2,2-4H3
    • InChI Key： PELOBHLTYBBGDO-UHFFFAOYSA-N
    • SMILES： O1C2C(=C(C=CC=2C(C2=C(C=C(C(=C12)C(C=C)(C)C)OC)O)=O)O)O

Computed Properties

  • Exact Mass: 342.11033829g/mol
  • Monoisotopic Mass: 342.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 580.0±50.0 °C at 760 mmHg
  • Flash Point: 211.3±23.6 °C
  • Solubility: Insuluble (7.2E-5 g/L) (25 ºC),
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Isocudraniaxanthone B Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4276-1 mg
Isocudraniaxanthone B
 199851-52-0
1mg
 ￥2595.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I93050-5 mg
Isocudraniaxanthone B
 199851-52-0
5mg
 ¥5120.0 2021-09-09
TargetMol Chemicals
TN4276-5 mg
Isocudraniaxanthone B
 199851-52-0 98%
5mg
 ￥ 16,900 2023-07-11
TargetMol Chemicals
TN4276-5mg
Isocudraniaxanthone B
 199851-52-0
5mg
 ￥ 16900 2024-07-20
A2B Chem LLC
AF36261-5mg
Isocudraniaxanthone B
 199851-52-0
5mg
 $785.00 2024-04-20
Ambeed
A601881-5mg
Isocudraniaxanthone B
 199851-52-0 98+%
5mg
 $364.0 2025-02-28

Isocudraniaxanthone B Suppliers

Amadis Chemical Company Limited
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(CAS:199851-52-0)Isocudraniaxanthone B
Order Number:A1246294
Stock Status:in Stock
Quantity:5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:32
Price ($):328
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:199851-52-0)Isocudraniaxanthone B
A1246294
Purity:99%
Quantity:5mg
Price ($):328
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